Cas no 2097967-72-9 (tert-butyl 5-(6-(pyridin-2-yl)pyridazin-3-yl)hexahydropyrrolo3,4-cpyrrole-2(1h)-carboxylate)

• Product Name: tert-butyl 5-(6-(pyridin-2-yl)pyridazin-3-yl)hexahydropyrrolo3,4-cpyrrole-2(1h)-carboxylate
• CAS No: 2097967-72-9
• MF: C₂₀H₂₅N₅O₂
• MW: 367.444803953171
• CID: 5040981
• Update Time: 2025-06-14

tert-butyl 5-(6-(pyridin-2-yl)pyridazin-3-yl)hexahydropyrrolo3,4-cpyrrole-2(1h)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(6-(pyridin-2-yl)pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• tert-butyl 2-(6-pyridin-2-ylpyridazin-3-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate
• tert-butyl 5-(6-(pyridin-2-yl)pyridazin-3-yl)hexahydropyrrolo3,4-cpyrrole-2(1h)-carboxylate

• Inchi： 1S/C20H25N5O2/c1-20(2,3)27-19(26)25-12-14-10-24(11-15(14)13-25)18-8-7-17(22-23-18)16-6-4-5-9-21-16/h4-9,14-15H,10-13H2,1-3H3
• InChI Key： RIVOIUYDGVHCJO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CN(C3=CC=C(C4C=CC=CN=4)N=N3)CC2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 523
• XLogP3: 1.9
• Topological Polar Surface Area: 71.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on tert-butyl 5-(6-(pyridin-2-yl)pyridazin-3-yl)hexahydropyrrolo3,4-cpyrrole-2(1h)-carboxylate

Comprehensive Overview of tert-butyl 5-(6-(pyridin-2-yl)pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1h)-carboxylate (CAS No. 2097967-72-9)

The compound tert-butyl 5-(6-(pyridin-2-yl)pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1h)-carboxylate (CAS No. 2097967-72-9) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a pyridinylpyridazine core and a hexahydropyrrolopyrrole scaffold, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its unique heterocyclic framework, which is often associated with bioactive properties.

In recent years, the demand for tert-butyl-protected intermediates like 2097967-72-9 has surged, driven by advancements in small-molecule therapeutics and kinase inhibitor development. The compound's pyridazine moiety is particularly noteworthy, as it is frequently explored in cancer research and neurodegenerative disease studies. This aligns with current trends in precision medicine, where targeted therapies are gaining traction.

From a synthetic chemistry perspective, tert-butyl 5-(6-(pyridin-2-yl)pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1h)-carboxylate exemplifies modern structure-activity relationship (SAR) optimization strategies. Its Boc-protected amine group enhances stability during multi-step syntheses, a feature highly valued in high-throughput screening workflows. Laboratories focusing on fragment-based drug design often prioritize such building blocks to accelerate lead compound identification.

The compound's relevance extends to computational chemistry and AI-driven drug discovery, where its molecular properties are analyzed for drug-likeness and binding affinity predictions. With growing interest in machine learning applications in chemistry, CAS No. 2097967-72-9 serves as an excellent case study for cheminformatics algorithms evaluating heteroaromatic systems.

Quality control of 2097967-72-9 requires advanced analytical techniques such as HPLC, LC-MS, and NMR spectroscopy, reflecting the compound's high purity standards for research use. These methods ensure batch-to-batch consistency, which is critical for reproducible research—a key concern in modern scientific publications.

Environmental considerations in handling tert-butyl 5-(6-(pyridin-2-yl)pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1h)-carboxylate follow standard green chemistry principles. Researchers are advised to implement proper waste management protocols, aligning with the pharmaceutical industry's shift toward sustainable synthesis practices.

The patent landscape surrounding pyridazine derivatives like 2097967-72-9 shows increasing activity, particularly in intellectual property filings related to GPCR modulators and enzyme inhibitors. This commercial interest underscores the compound's potential in developing next-generation therapeutics.

For researchers sourcing this material, proper storage conditions (typically -20°C under inert atmosphere) and handling procedures are essential to maintain the compound's integrity. These protocols are particularly important for organizations engaged in long-term stability studies of investigational compounds.

In conclusion, tert-butyl 5-(6-(pyridin-2-yl)pyridazin-3-yl)hexahydropyrrolo[3,4-c]pyrrole-2(1h)-carboxylate represents an important tool for medicinal chemists navigating the challenges of drug discovery pipelines. Its structural features address multiple pharmacophore requirements while offering synthetic flexibility—qualities that will likely sustain its relevance in cutting-edge research.